Cas no 1215767-66-0 (Ketorolac-d)

• Product Name: Ketorolac-d
• CAS No: 1215767-66-0
• MF: C₁₅H₁₃NO₃
• MW: 260.299432516098
• CID: 1074020
• PubChem ID: 45359002
• Update Time: 2025-11-02

Ketorolac-d Chemical and Physical Properties

Names and Identifiers

• [2H5]-(±)-Ketorolac
• Ketorolac-d5
• Ketorolac D5
• Ketorolac-d
• DA-64733
• CS-0111883
• 5-(2,3,4,5,6-pentadeuteriobenzoyl)-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid
• HY-B0580S
• MS-23667
• AKOS025310147
• ARD8003D5
• 1ST8003D5
• G13498
• 1215767-66-0
• (+/-)-5-Benzoyl-d5-2,3-dihydro-1H-pyrrolizine-1-carboxylic Acid; (+/-)-Ketorolac-d5; Acular LS-d5; Keromin-d5; RS 37619-d5; Sprix-d5

• Inchi： 1S/C15H13NO3/c17-14(10-4-2-1-3-5-10)13-7-6-12-11(15(18)19)8-9-16(12)13/h1-7,11H,8-9H2,(H,18,19)/i1D,2D,3D,4D,5D
• InChI Key： OZWKMVRBQXNZKK-RALIUCGRSA-N
• SMILES： OC(C1C2=CC=C(C(C3C([2H])=C([2H])C([2H])=C([2H])C=3[2H])=O)N2CC1)=O

Computed Properties

• Exact Mass: 260.120927006g/mol
• Monoisotopic Mass: 260.120927006g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3Ų

Additional information on Ketorolac-d

Ketorolac-d (CAS No. 1215767-66-0): A Comprehensive Guide to Its Properties and Applications

Ketorolac-d (CAS No. 1215767-66-0) is a deuterated analog of the well-known nonsteroidal anti-inflammatory drug (NSAID) Ketorolac. This compound has garnered significant attention in pharmaceutical research due to its unique properties and potential applications in drug development, metabolic studies, and analytical chemistry. As the demand for deuterated compounds grows in modern medicine, Ketorolac-d stands out as a valuable tool for researchers and clinicians alike.

The deuterium substitution in Ketorolac-d enhances its metabolic stability compared to its non-deuterated counterpart. This characteristic makes it particularly useful in pharmacokinetic studies, where researchers aim to understand drug absorption, distribution, metabolism, and excretion (ADME). The deuterated Ketorolac variant is often employed as an internal standard in mass spectrometry, ensuring accurate quantification of Ketorolac in biological samples.

Recent studies have highlighted the growing importance of Ketorolac-d in pain management research. With the opioid crisis remaining a global health concern, scientists are exploring safer alternatives for pain relief. Ketorolac, as a potent NSAID, offers non-opioid analgesia, and its deuterated form provides researchers with new avenues to optimize its therapeutic profile. Questions like "How does Ketorolac-d improve drug metabolism studies?" or "What are the advantages of deuterated pharmaceuticals?" reflect the current interest in this field.

From a chemical perspective, Ketorolac-d shares the same basic structure as Ketorolac, with selective deuterium atoms replacing hydrogen at specific positions. This subtle modification doesn't alter the compound's pharmacological activity but significantly impacts its metabolic fate. The deuterated version of Ketorolac demonstrates altered cytochrome P450 enzyme interactions, leading to modified clearance rates that are valuable for research purposes.

The analytical applications of Ketorolac-d are particularly noteworthy in clinical laboratories. As a stable isotope-labeled compound, it serves as an ideal reference standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. Researchers frequently search for terms like "Ketorolac-d analytical standard" or "deuterated NSAID internal standard," underscoring its importance in modern bioanalytical techniques.

In drug development pipelines, Ketorolac-d plays a crucial role in the emerging field of deuterium-enabled pharmaceuticals. The strategic incorporation of deuterium can potentially improve drug safety profiles and extend half-lives, addressing common queries such as "Can deuterated drugs reduce side effects?" Pharmaceutical companies are increasingly exploring this approach, making compounds like Ketorolac-d essential research tools.

The synthesis of Ketorolac-d requires specialized expertise in deuteration chemistry. Manufacturers must ensure high isotopic purity and chemical stability, factors that directly impact its performance as a research chemical. Quality considerations for deuterated Ketorolac include isotopic enrichment levels, chemical purity, and solution stability - all critical parameters for researchers sourcing this material.

Looking toward future applications, Ketorolac-d may contribute to personalized medicine approaches. As precision medicine gains traction, understanding individual variations in drug metabolism becomes increasingly important. The deuterated form allows researchers to track metabolic pathways with greater precision, answering questions like "How does Ketorolac metabolism vary among populations?"

Regulatory aspects surrounding Ketorolac-d follow standard guidelines for research chemicals. While it's not approved as a therapeutic agent itself, its use in analytical and research settings is well-established. Proper handling and disposal procedures apply, similar to other laboratory reagents, ensuring safe use in scientific investigations.

For researchers considering Ketorolac-d for their studies, several factors warrant consideration. The compound's solubility characteristics, storage requirements, and compatibility with various analytical methods should be evaluated. Common search queries such as "Ketorolac-d solubility in methanol" or "stability of deuterated Ketorolac in solution" reflect these practical concerns in laboratory settings.

The market for Ketorolac-d continues to expand as analytical techniques become more sophisticated and the demand for stable isotope-labeled compounds grows. Suppliers offering high-quality deuterated Ketorolac must provide comprehensive certificates of analysis, including mass spectrometry and NMR characterization data, to meet researcher expectations.

In conclusion, Ketorolac-d (CAS No. 1215767-66-0) represents an important tool in contemporary pharmaceutical research. Its applications span from basic drug metabolism studies to advanced analytical methodologies, addressing current scientific challenges in pain management and drug development. As interest in deuterated compounds grows, Ketorolac-d will likely maintain its relevance in both academic and industrial research settings.